![molecular formula C16H22N2O2 B1383861 tert-butyl 8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate CAS No. 1251021-96-1](/img/structure/B1383861.png)
tert-butyl 8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
Overview
Description
Tert-Butyl 8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate is an organic compound with a unique structure. It is a tert-butyl-substituted pyrrole derivative that has been used in a variety of scientific applications. Its unique structure and properties make it a valuable tool for chemical synthesis, bio-catalysis and drug design.
Scientific Research Applications
Organocatalyzed Synthesis
- The compound has been utilized in organocatalyzed synthesis processes. One study reports its preparation from Boc-tetramic acid and benzylidenemalononitrile using bifunctional noncovalent organocatalysts (Hozjan et al., 2023).
Synthesis of Pharmacologically Important Intermediates
- It represents a crucial pharmacophore for diversified pharmacological activities. A scalable and cost-effective synthesis method has been developed for related hexahydrocyclopentapyrrolone derivatives, demonstrating its importance in pharmaceutical research (Bahekar et al., 2017).
Characterization and Structural Analysis
- The compound has been the subject of various characterization and structural analyses using methods like FTIR, NMR, and X-ray crystallography. Such studies provide insights into its molecular structure and potential applications in material science (Çolak et al., 2021).
Photocyclodimerization Studies
- It has been studied for its photocyclodimerization properties, which is significant for understanding its photochemical behavior and potential applications in photodynamic therapy or as a photoactive material (Kopf et al., 1998).
Mukaiyama Crossed-Aldol-Type Reaction
- The compound is used in the Mukaiyama crossed-aldol-type reaction, highlighting its role in synthetic organic chemistry and the development of new synthetic methodologies (Vallat et al., 2009).
properties
IUPAC Name |
tert-butyl 4-amino-3,3a,4,8b-tetrahydro-1H-indeno[1,2-c]pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-8-12-10-6-4-5-7-11(10)14(17)13(12)9-18/h4-7,12-14H,8-9,17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSSUBMYYRYHUSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2C(C1)C3=CC=CC=C3C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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